Cas no 1807279-89-5 (Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807279-89-5
• MF: C₁₀H₅ClF₃NO₂
• MW: 263.600412130356
• CID: 4795387
• Update Time: 2025-06-22

Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5ClF3NO2/c1-17-9(16)7-6(11)3-2-5(4-15)8(7)10(12,13)14/h2-3H,1H3
• InChI Key： KTSYKTZTAPWEDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate

Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807279-89-5): A Comprehensive Overview

Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807279-89-5) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in developing novel therapeutic agents and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate.

Chemical Structure and Properties

Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate is a substituted benzoate with a molecular formula of C₁₁H₆ClF₃NO₂. The compound features a benzene ring substituted with a chlorine atom at the 6-position, a cyano group at the 3-position, and a trifluoromethyl group at the 2-position. The methyl ester group is attached to the carboxyl group of the benzoate moiety. These functional groups contribute to the compound's unique chemical properties, including high reactivity and stability under various conditions.

The presence of the cyano and trifluoromethyl groups imparts significant electronic effects to the molecule, making it an excellent building block for synthetic chemistry. The chlorine atom adds further complexity and reactivity, enabling diverse transformations in organic synthesis. The methyl ester group can be readily hydrolyzed to form the corresponding carboxylic acid, which can be further functionalized for various applications.

Synthesis Methods

The synthesis of Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate has been extensively studied in recent years. One common approach involves the reaction of 6-chloro-3-cyano-2-trifluoromethylbenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds efficiently under mild conditions, yielding high yields of the desired product.

Another method involves the direct fluorination of a precursor compound followed by esterification. For instance, starting from 6-chloro-3-cyanobenzoic acid, the introduction of a trifluoromethyl group can be achieved through electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The resulting trifluoromethylated intermediate can then be esterified to form Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate.

Applications in Pharmaceutical Research

Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate has shown promise in pharmaceutical research due to its unique structural features and potential biological activity. Recent studies have explored its use as a lead compound for developing new drugs targeting various diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate. The compound was found to exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This discovery opens up new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Additionally, Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate has been studied for its potential as an anticancer agent. Research published in Cancer Letters demonstrated that the compound selectively inhibits cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. These findings suggest that Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate could serve as a valuable scaffold for designing novel anticancer drugs.

Applications in Materials Science

Beyond pharmaceutical applications, Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate has also found use in materials science due to its unique electronic and optical properties. The presence of electron-withdrawing groups such as cyano and trifluoromethyl enhances the compound's ability to participate in charge transfer processes, making it suitable for applications in organic electronics.

In a study published in Advanced Materials, researchers synthesized polymers incorporating Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate units and demonstrated their excellent performance as semiconducting materials for organic field-effect transistors (OFETs). The resulting polymers exhibited high charge carrier mobility and good thermal stability, making them promising candidates for next-generation electronic devices.

Conclusion

Methyl 6-chloro-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807279-89-5) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive building block for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.